Cas no 392293-65-1 (N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide)

• Product Name: N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide
• CAS No: 392293-65-1
• MF: C₁₉H₁₈N₄O₃S₂
• MW: 414.501221179962
• CID: 5917704
• PubChem ID: 4177684
• Update Time: 2025-10-20

N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-[[2-[(4-methoxyphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3-methyl-
• N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methylbenzamide
• Oprea1_319817
• N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide
• 392293-65-1
• N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-methylbenzamide
• F0417-0355
• AKOS024576740
• N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide

• Inchi： 1S/C19H18N4O3S2/c1-12-4-3-5-13(10-12)17(25)21-18-22-23-19(28-18)27-11-16(24)20-14-6-8-15(26-2)9-7-14/h3-10H,11H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key： VZTGQLGZANBZJH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C(OC)C=C2)=O)S1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 414.08203280g/mol
• Monoisotopic Mass: 414.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide

Comprehensive Overview of N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide (CAS No. 392293-65-1)

The compound N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide (CAS No. 392293-65-1) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its unique thiadiazole core, coupled with a methoxyphenyl carbamoyl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

One of the key features of this compound is its sulfanyl linkage, which enhances its stability and bioavailability. The presence of a methylbenzamide group further contributes to its pharmacological profile, making it a subject of interest for studies related to enzyme inhibition and receptor modulation. Recent trends in scientific literature highlight its relevance in addressing oxidative stress and inflammatory pathways, topics that are currently trending in health and wellness discussions.

In the context of drug design, N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide is often explored for its structure-activity relationship (SAR). Computational modeling and in silico studies have shown that its molecular framework can be optimized for higher selectivity and potency. This aligns with the growing demand for precision medicine and personalized therapeutics, which are hot topics in modern healthcare.

Another area of interest is the compound's potential role in metabolic disorders. With the global rise in conditions like diabetes and obesity, researchers are investigating how thiadiazole derivatives can influence metabolic pathways. The methoxy group in this compound, in particular, is being studied for its effects on lipid metabolism and insulin sensitivity, making it a relevant subject for biomedical research.

From a synthetic chemistry perspective, the preparation of N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide involves multi-step reactions, including amide coupling and thioether formation. These processes are critical for ensuring the compound's purity and efficacy, which are essential for preclinical studies. The compound's CAS No. 392293-65-1 serves as a unique identifier, facilitating its traceability in regulatory and commercial databases.

Environmental and sustainability considerations are also becoming increasingly important in chemical research. The synthesis of this compound is being evaluated for its green chemistry potential, with efforts to minimize waste and reduce hazardous byproducts. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

In summary, N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide (CAS No. 392293-65-1) represents a versatile and highly studied compound with significant potential in pharmaceutical applications. Its structural complexity and biological activity make it a valuable subject for ongoing research, particularly in areas like drug discovery, metabolic health, and sustainable chemistry. As scientific advancements continue, this compound is likely to remain at the forefront of innovative therapeutic solutions.